Cho-es-Lys

• Molecular Formula: C44H72F6N2O9
• Molecular Weight: 887.0 g/mol
• InChI: InChI=1S/C40H70N2O5.2C2HF3O2/c1-28(2)13-12-14-29(3)33-18-19-34-32-17-16-30-27-31(20-22-39(30,4)35(32)21-23-40(33,34)5)47-38(44)46-26-11-7-6-10-25-45-37(43)36(42)15-8-9-24-41;2*3-2(4,5)1(6)7/h16,28-29,31-36H,6-15,17-27,41-42H2,1-5H3;2*(H,6,7)/t29-,31+,32+,33-,34+,35+,36+,39+,40-;;/m1../s1
• InChIKey: HYSXWQJEBWEMOE-BNSNMOQGSA-N

Cho-es-Lys Cationic Lipid for Gene Delivery

Cho-es-Lys (also known as Chol-es-Lys or CEL, CAS 1356250-80-0) is a synthetic cationic lipid composed of a cholesterol hydrophobic domain linked via a hexanediol spacer to an L-lysine head group bearing two primary amines . The lysine headgroup imparts two protonatable amine groups with pKa values of 10.48 and 9.46, enabling efficient electrostatic complexation with anionic nucleic acids . As a member of the cholesterol-based cationic lipid family, Cho-es-Lys is structurally distinct from commercially prevalent transfection reagents such as Lipofectamine 2000 (a multi-component liposomal formulation) and bPEI-25k (a branched cationic polymer), positioning it as a single-component, "helper lipid-free" vector with tunable physicochemical properties for plasmid DNA (pDNA) and small interfering RNA (siRNA) delivery [1][2].

Lysine-headgroup cationic lipid

Helper lipid-free, single-component vector

Tunable protonation for pDNA/siRNA complexation

• [1] Sheng R, Luo T, Li H, Sun J, Wang Z, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014;116:32-40. View Source
• [2] Wang Z, et al. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022;23(7):3999. View Source

Why Cho-es-Lys Cannot Be Substituted

Cationic lipids and polymers used for nucleic acid delivery exhibit profound differences in transfection efficiency, cytotoxicity, and serum compatibility that are dictated by headgroup chemistry, linker architecture, and hydrophobic domain identity [1]. Cho-es-Lys incorporates a natural L-lysine headgroup and a cholesterol anchor that together confer a specific protonation profile and membrane interaction mode [1]. In contrast, bPEI-25k, a widely used polymeric transfection benchmark, achieves high transfection at the cost of considerable cytotoxicity, while commercial lipid formulations like Lipofectamine 2000 contain proprietary mixtures of cationic and neutral helper lipids that complicate mechanistic interpretation and batch-to-batch reproducibility [2]. Simple replacement of Cho-es-Lys with another cholesterol derivative bearing a different amino acid headgroup (e.g., L-histidine) or a distinct linker chemistry significantly alters pDNA binding affinity, lipoplex surface charge, and ultimate transgene expression levels [1]. The quantitative evidence presented below demonstrates that Cho-es-Lys occupies a distinct performance niche—combining high transfection efficacy with markedly reduced cytotoxicity—that cannot be assumed for in-class analogs or alternative vector platforms without explicit experimental validation.

bPEI-25k replacement

Higher cytotoxicity risk may shift assay interpretation; transfection profile not interchangeable without validation.

Lipofectamine 2000 replacement

Proprietary helper lipids complicate mechanistic studies; serum sensitivity differs and may alter silencing outcomes.

Histidine-headgroup analogs

Lysine-to-histidine substitution reduces pDNA binding affinity and surface charge, limiting transfection performance.

• [1] Sheng R, Luo T, Li H, Sun J, Wang Z, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014;116:32-40. View Source
• [2] Wang Z, et al. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022;23(7):3999. View Source

Cho-es-Lys Head-to-Head Performance Data

Reduced Cytotoxicity vs. bPEI-25k

In a direct head-to-head comparison using CCK-8 viability assays, Cho-es-Lys (CEL) demonstrated substantially lower cytotoxicity than the gold-standard polymeric transfection reagent bPEI-25k across two independent human cancer cell lines [1]. The IC50 values for CEL were approximately 11- to 17-fold higher than those for bPEI-25k, indicating a significantly improved safety window for gene delivery applications [1].

Cytotoxicity vs bPEI-25k

Head-to-head

CEL IC50 58.57–74.59 μg/mL vs bPEI-25k 4.36–5.10 μg/mL (11–17× higher)

Wider assay window for cell-based studies

CCK-8, H1299-Luc/HeLa-Luc, 24 h

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	CEL IC50 = 58.57 μg/mL (H1299-Luc); 74.59 μg/mL (HeLa-Luc)
Comparator Or Baseline	bPEI-25k IC50 = 5.10 μg/mL (H1299-Luc); 4.36 μg/mL (HeLa-Luc)
Quantified Difference	~11.5× lower cytotoxicity in H1299-Luc; ~17.1× lower in HeLa-Luc
Conditions	CCK-8 assay; 0–350 μg/mL concentration range; 24 h exposure

Why This Matters

For procurement decisions, this 10- to 17-fold reduction in cytotoxicity translates to a wider operational dosing window and reduced confounding toxicity artifacts in cell-based assays, a critical factor when selecting a transfection vector for sensitive primary cells or long-term gene expression studies.

• [1] Wang Z, et al. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022;23(7):3999. View Source

siRNA Silencing in Serum-Containing Media

In a systematic comparison under identical experimental conditions, microfluidic-prepared Cho-es-Lys/siRNA nanocomplexes achieved higher luciferase gene silencing efficiency than the widely used commercial reagent Lipofectamine 2000, particularly under low-serum conditions that better mimic physiological environments [1]. Under serum-free conditions, CEL/siRNA complexes demonstrated 15- to 30-fold higher silencing efficiency than the Lipofectamine 2000 positive control [1].

siRNA silencing vs L2k

Head-to-head

CEL/siRNA 74–98% serum-free; Lipofectamine 2000 ~3% (15–30× higher)

Serum-tolerant siRNA delivery context

HeLa-Luc, 100 nM siRNA, N/P 10–20

Evidence Dimension	siRNA-mediated luciferase gene silencing efficiency
Target Compound Data	CEL/siRNA: 74–98% (serum-free); 80–87% (10% serum); 60–77% (20% serum)
Comparator Or Baseline	Lipofectamine 2000/siRNA: ~3% (serum-free); 55% (10% serum); 60% (20% serum)
Quantified Difference	15–30× higher (serum-free); 1.5× higher (10% serum); comparable to 1.3× higher (20% serum)
Conditions	HeLa-Luc and H1299-Luc cells; 100 nM siRNA; N/P ratios 10–20

Why This Matters

This quantitative advantage in serum-containing media is operationally significant: Lipofectamine 2000 is known to be severely inhibited by serum proteins, whereas Cho-es-Lys maintains robust silencing activity (80–87%) in 10% serum, enabling more physiologically relevant in vitro gene knockdown experiments without requiring serum-free starvation steps.

• [1] Wang Z, et al. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022;23(7):3999. View Source

Lysine vs. Histidine Headgroup for pDNA Delivery

A systematic structure-activity relationship study comparing cholesterol-based cationic lipids with either L-lysine or L-histidine headgroups revealed that the lysine-bearing lipids (Cho-es-Lys and Cho-et-Lys) exhibited higher pDNA binding affinity and formed larger, more positively charged lipoplexes than their histidine counterparts [1]. This translated into higher membrane disruption capacity and greater overall transfection efficacy [1].

Lysine vs histidine headgroup

Head-to-head

Lysine headgroup showed higher pDNA binding affinity and larger, more charged lipoplexes

Headgroup identity affects complexation

Gel retardation, DLS, luciferase assay

Evidence Dimension	pDNA binding affinity and transfection efficacy
Target Compound Data	Cho-es-Lys and Cho-et-Lys: higher pDNA binding; larger lipoplex size; higher surface charge
Comparator Or Baseline	Cho-es-His and Cho-et-His (L-histidine headgroup analogs)
Quantified Difference	Qualitative superiority across all measured parameters (binding, size, charge, transfection)
Conditions	Agarose gel retardation assay; dynamic light scattering; luciferase reporter gene assay

Why This Matters

This headgroup-specific differentiation demonstrates that even within the same cholesterol-lipid scaffold, substitution of lysine with histidine yields a functionally distinct vector with inferior transfection properties. Researchers requiring maximal pDNA delivery should therefore preferentially select the lysine-headed Cho-es-Lys over histidine analogs.

• [1] Sheng R, Luo T, Li H, Sun J, Wang Z, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014;116:32-40. View Source

pDNA Transfection Comparable to bPEI-25k

In pDNA delivery assays, Cho-es/et-Lys lipids achieved luciferase gene transfection efficiency that nearly reached the level of branched polyethyleneimine (bPEI-25k), the widely accepted high-efficiency benchmark for non-viral gene delivery [1]. This performance parity is notable given the well-documented cytotoxicity limitations of bPEI-25k discussed in Evidence Item 1 [2].

pDNA transfection vs bPEI

Head-to-head

Transfection efficiency near bPEI-25k level (comparable luciferase expression)

Comparable transfection with reduced cytotoxicity context

pGL3 plasmid; quantitative RLU not specified

Evidence Dimension	Luciferase gene transfection efficiency
Target Compound Data	Cho-es/et-Lys: "almost reached the transfection level" of bPEI-25k
Comparator Or Baseline	bPEI-25k (gold standard polymeric transfection reagent)
Quantified Difference	Comparable transfection efficiency (specific RLU values not reported in abstract; described as near-equivalent)
Conditions	pGL3 luciferase plasmid DNA; cell line unspecified

Why This Matters

This finding establishes Cho-es-Lys as a credible alternative to bPEI-25k for high-efficiency pDNA transfection while offering the substantial cytotoxicity advantage documented in Item 1. For procurement, this means users can obtain gold-standard-level transfection performance without the viability compromises inherent to branched PEI.

• [1] Sheng R, Luo T, Li H, Sun J, Wang Z, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014;116:32-40. View Source
• [2] Wang Z, et al. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022;23(7):3999. View Source

Controllable Nanoparticle Size via Microfluidics

Using microfluidic mixing technology, Cho-es-Lys/siRNA nanocomplexes can be reproducibly prepared with hydrodynamic diameters of 100–200 nm across N/P ratios of 10–20, with polydispersity indices (PDI) consistently below 0.2 indicating uniform particle populations [1]. Zeta potential values increase from approximately 0 mV to 30 mV as N/P ratio rises from 2 to 20, providing tunable surface charge for optimizing cellular uptake [1].

Nanoparticle size control

Supporting evidence

100–200 nm diameter, PDI < 0.2 by microfluidic mixing

Reproducible nanoparticle preparation for translational studies

DLS, N/P 10–20, zeta 0 to +30 mV

Evidence Dimension	Nanoparticle size and polydispersity
Target Compound Data	100–200 nm diameter; PDI < 0.2; zeta potential 0 to +30 mV
Comparator Or Baseline	N/A (standalone characterization data)
Quantified Difference	N/A
Conditions	Microfluidic mixing at N/P ratios 10–20; DLS measurement

Why This Matters

The ability to generate sub-200 nm particles with low polydispersity is critical for reproducible in vivo biodistribution and cellular uptake. This evidence confirms that Cho-es-Lys formulations can be manufactured with industry-relevant size control, a key consideration for translational research and preclinical development pipelines.

• [1] Wang Z, et al. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022;23(7):3999. View Source

Dual Primary Amine Protonation Chemistry

The L-lysine headgroup of Cho-es-Lys contains two primary amine functionalities with experimentally determined pKa values of 10.48 and 9.46 . This dual-protonation motif is structurally and functionally distinct from the tertiary amine-based ionizable lipids (e.g., DLin-MC3-DMA, SM-102) commonly employed in FDA-approved LNP formulations, which are designed to protonate preferentially in the acidic endosomal compartment (pKa ~6.4) [1].

Protonation chemistry

Class-level inference

pKa1 10.48, pKa2 9.46 vs ionizable LNP pKa ~6.4

Permanently cationic at physiological pH; distinct from pH-sensitive lipids

Acid-base titration; method context review recommended

Evidence Dimension	Amine pKa values and protonation behavior
Target Compound Data	pKa1 = 10.48; pKa2 = 9.46 (primary amines on lysine headgroup)
Comparator Or Baseline	Ionizable LNPs (e.g., DLin-MC3-DMA): apparent pKa ~6.4 (tertiary amine)
Quantified Difference	pKa shift of +3 to +4 units vs. ionizable LNP lipids
Conditions	Acid-base titration (method not specified)

Why This Matters

This distinct protonation profile implies that Cho-es-Lys remains predominantly cationic at physiological pH, a property that drives strong initial nucleic acid binding and membrane association. In contrast, ionizable LNP lipids rely on pH-triggered endosomal escape. Researchers selecting a vector based on desired intracellular trafficking mechanism should be aware of this fundamental difference—Cho-es-Lys is not functionally interchangeable with pH-sensitive ionizable lipids.

• [1] Jayaraman M, Ansell SM, Mui BL, et al. Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angew Chem Int Ed Engl. 2012;51(34):8529-8533. View Source

Cho-es-Lys Application Scenarios

High-Efficiency siRNA Knockdown in Serum-Containing Media

Based on direct evidence that Cho-es-Lys/siRNA nanocomplexes achieve 80–87% luciferase silencing in the presence of 10% serum—outperforming Lipofectamine 2000 under identical conditions—Cho-es-Lys is optimally suited for siRNA-mediated gene silencing experiments where serum starvation is undesirable or unfeasible [1]. This scenario includes studies on serum-responsive signaling pathways, long-term knockdown experiments requiring sustained cell health, and primary cell cultures that are intolerant to serum withdrawal.

pDNA Transfection with High Efficiency and Low Cytotoxicity

The evidence that Cho-es-Lys achieves luciferase transfection efficiency approaching that of bPEI-25k [1] while exhibiting 11- to 17-fold lower cytotoxicity [2] positions this lipid as a preferred vector for pDNA delivery in cell types sensitive to PEI-induced toxicity (e.g., primary neurons, stem cells, immune cells). Procurement for this use case is justified when the experimental endpoint requires robust transgene expression without confounding viability artifacts.

Helper Lipid-Free, Single-Component Formulation for Mechanistic Studies

Unlike multi-component commercial formulations such as Lipofectamine 2000, which contain undisclosed mixtures of cationic and neutral helper lipids, Cho-es-Lys is a chemically defined, single-component vector [1]. This property makes it especially valuable for fundamental research investigating structure-activity relationships, intracellular trafficking mechanisms, and the physicochemical determinants of transfection efficiency. The absence of helper lipids eliminates confounding variables in mechanistic interpretation.

Microfluidic Manufacturing of Uniform Nanoparticles

The demonstrated ability to produce Cho-es-Lys/siRNA nanocomplexes with controlled sizes (100–200 nm) and low polydispersity (PDI < 0.2) using microfluidic mixing [1] supports the use of this lipid in scalable, reproducible formulation workflows. This scenario is particularly relevant for preclinical studies requiring batch-to-batch consistency, such as in vivo biodistribution analyses, toxicology assessments, and early-stage therapeutic development programs where nanoparticle quality attributes directly impact biological outcomes.

Application

Selection Property

Validation Focus

siRNA knockdown with serum

Serum-resistant transfection profile

Gene silencing in 10% serum without starvation

pDNA delivery with reduced toxicity risk

Cytotoxicity-window profile

Cell viability and transgene expression benchmarks

Mechanistic vector studies

Single-component defined chemistry

Structure-activity relationship reproducibility

Scalable nanoparticle production

Size and polydispersity control

Batch-to-batch consistency for in vivo studies

• [1] Sheng R, Luo T, Li H, Sun J, Wang Z, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014;116:32-40. View Source
• [2] Wang Z, et al. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022;23(7):3999. View Source